Cas no 1427024-30-3 (1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide)

1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide is a fluorinated imidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, improving bioavailability. The imidazole core provides a versatile scaffold for further functionalization, making it valuable in drug discovery. Its amide moiety contributes to hydrogen bonding interactions, which can be critical for target binding affinity. This compound is particularly useful in the development of enzyme inhibitors or receptor modulators due to its structural features. High purity and well-defined synthesis routes ensure reproducibility for research applications. Its unique combination of electronic and steric properties makes it a promising intermediate for bioactive molecule design.

1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide structure

1427024-30-3 structure

Product Name:1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide

CAS No:1427024-30-3

MF:C₁₁H₈F₃N₃O

MW:255.195932388306

CID:5209150

Update Time:2025-09-21

1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

- 1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide
- Inchi： 1S/C11H8F3N3O/c12-11(13,14)7-2-1-3-8(4-7)17-5-9(10(15)18)16-6-17/h1-6H,(H2,15,18)
- InChI Key： QKHXIGIZMASYPI-UHFFFAOYSA-N
- SMILES： C1N(C2=CC=CC(C(F)(F)F)=C2)C=C(C(N)=O)N=1

Computed Properties

Exact Mass: 255.062
Monoisotopic Mass: 255.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.9A^2

1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504002-1g	1-(3-(Trifluoromethyl)phenyl)-1H-imidazole-4-carboxamide	1427024-30-3	97%	1g	$652	2023-01-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide

Comprehensive Overview of 1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide (CAS No. 1427024-30-3)

1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide (CAS No. 1427024-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features an imidazole core substituted with a trifluoromethylphenyl group and a carboxamide moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of imidazole derivatives in FDA-approved drugs targeting inflammation, infections, and metabolic disorders.

The compound’s trifluoromethyl group enhances its lipophilicity and metabolic stability, a trait highly sought after in modern medicinal chemistry. Recent studies highlight its relevance in addressing drug-resistant pathogens, a pressing global health concern. For instance, imidazole-based analogs are being explored as inhibitors of enzyme targets in multidrug-resistant bacteria, aligning with the growing demand for novel antimicrobial agents. Additionally, its carboxamide functionality allows for hydrogen bonding interactions, critical for binding to biological macromolecules.

From a synthetic perspective, CAS No. 1427024-30-3 serves as a key building block in heterocyclic chemistry. Its preparation typically involves palladium-catalyzed cross-coupling reactions or condensation strategies, topics frequently searched by organic chemists optimizing green synthesis protocols. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a trending area in precision medicine.

Beyond pharmaceuticals, this compound finds utility in agrochemical innovation. The trifluoromethylphenyl moiety is a common feature in pesticides and herbicides, driving interest in its potential to enhance crop protection while minimizing environmental impact. With the rise of sustainable agriculture, researchers are investigating its biodegradability and ecotoxicological profile—a topic frequently queried in environmental science databases.

Analytical characterization of 1-(3-Trifluoromethyl-phenyl)-1H-imidazole-4-carboxylic acid amide relies on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are essential for verifying purity and structure-activity relationships, particularly when the compound is used in high-throughput screening assays. The demand for reliable analytical standards of this compound has surged, reflecting its expanding role in biochemical research.

In summary, CAS No. 1427024-30-3 represents a multifaceted tool for scientists tackling challenges in drug discovery, agricultural chemistry, and materials science. Its structural features align with current trends in rational drug design and green chemistry, ensuring its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock new pathways for addressing global health and sustainability priorities.